Cas no 128714-75-0 (Benzo[a]pyrene,1,6-dinitro-)

• Product Name: Benzo[a]pyrene,1,6-dinitro-
• CAS No: 128714-75-0
• MF: C₂₀H₁₀N₂O₄
• MW: 342.304404735565
• CID: 146245
• PubChem ID: 86386
• Update Time: 2025-04-19

Benzo[a]pyrene,1,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,1,6-dinitro-
• 1,6-DINITROBENZO(A)PYRENE
• 1,6-dinitrobenzo[a]pyrene
• 1,6-dinitrobenzo< a> pyrene
• AC1L3BFN
• ACMC-1BZSG
• Benzo(a)pyrene, 1,6-dinitro-
• BRN 4330649
• CCRIS 4101
• CTK4B6038
• UNII-A82AB37QSX
• Q27273751
• 1,6-DNBP
• A82AB37QSX
• DTXSID50155973
• 128714-75-0
• 1,6-DINITROBENZO(PQR)TETRAPHENE
• J352.851K

• Inchi： 1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-16-19-13(8-9-15(17)18(11)19)12-3-1-2-4-14(12)20(16)22(25)26/h1-10H
• InChI Key： ZBUIFCQCAOFRJN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C2C=CC=CC=2C2=CC=C3C(=CC=C4C=CC=1C2=C34)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 342.0641
• Monoisotopic Mass: 342.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.557
• Boiling Point: 587.6°C at 760 mmHg
• Flash Point: 292.2°C
• Refractive Index: 1.914
• PSA: 86.28